Cas no 2171633-69-3 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171633-69-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6394105
• PubChem ID: 165830657
• Update Time: 2025-07-23

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylcyclohexyl}formamido)butanoic acid
• 2171633-69-3
• EN300-1484763

• Inchi： 1S/C28H34N2O5/c1-3-24(25(31)32)30-26(33)28(14-12-18(2)13-15-28)17-29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,3,12-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： MSPRGAAMFDFOPI-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC(C)CC1)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic Acid (CAS No. 2171633-69-3)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid, identified by its CAS number 2171633-69-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety and a formamido group, contributing to its unique chemical properties and potential biological activities.

The molecular structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid is intricately designed to interact with biological targets in a highly specific manner. The presence of the fluorenyl group, a well-known luminescent and photostable moiety, suggests potential applications in bioimaging and drug delivery systems. Additionally, the methoxycarbonyl and amino functional groups enhance the compound's solubility and reactivity, making it a valuable candidate for further chemical modifications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced structural motifs to improve efficacy and reduce side effects. The compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid exemplifies this trend, as its design incorporates elements that have been shown to enhance binding affinity and metabolic stability. These features are particularly relevant in the context of drug discovery, where optimizing molecular properties is crucial for achieving clinical success.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The formamido group, in particular, serves as a versatile handle for further functionalization, allowing researchers to tailor the molecule's properties to specific therapeutic needs. This flexibility has made 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid a subject of intense study in synthetic chemistry and medicinal chemistry.

The flanking structure of this compound also includes a 4-methylcyclohexyl group, which contributes to its overall steric bulk and lipophilicity. These characteristics can be critical in determining how the molecule behaves within biological systems, including its ability to cross cell membranes and interact with target proteins. Recent studies have highlighted the importance of lipophilicity in drug design, as it can significantly influence pharmacokinetic profiles and therapeutic outcomes.

From a research perspective, the synthesis of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate transformations that showcase the capabilities of modern synthetic methodologies. These include protection-deprotection strategies, nucleophilic substitutions, and cyclization reactions, all of which are essential for constructing complex molecular architectures.

The compound's potential biological activity has also been explored through computational modeling and experimental screening. Initial studies suggest that it may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer effects. The fluorenyl group's ability to participate in fluorescence-based assays has made it particularly useful for high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid (CAS No. 2171633-69-3) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to evolve, compounds like this one will play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.